Cas no 127141-36-0 (methyl 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylate)

Methyl 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylate is a brominated oxazole derivative with a carboxylate ester functional group, serving as a versatile intermediate in organic synthesis. Its reactive bromine substituent enables selective cross-coupling reactions, while the ester moiety offers flexibility for further derivatization. This compound is particularly valuable in the construction of heterocyclic frameworks, including pharmaceuticals and agrochemicals, due to its stability and compatibility with various reaction conditions. The dihydrooxazole core contributes to its utility in cycloaddition and nucleophilic substitution reactions. Its well-defined structure ensures reproducibility in synthetic applications, making it a reliable building block for medicinal chemistry and material science research.

methyl 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylate structure

127141-36-0 structure

Product Name:methyl 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylate

CAS No:127141-36-0

MF:C₅H₆BrNO₃

MW:208.01004076004

MDL:MFCD25949336

CID:4585315

PubChem ID:10856681

Update Time:2025-06-08

methyl 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4,5-dihydro-isoxazole-5-carboxylic acid methyl ester
- methyl 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylate
- 5-Isoxazolecarboxylic acid, 3-bromo-4,5-dihydro-, methyl ester
- MDL： MFCD25949336
- Inchi： 1S/C5H6BrNO3/c1-9-5(8)3-2-4(6)7-10-3/h3H,2H2,1H3
- InChI Key： XAFMYTOTPSJMDE-UHFFFAOYSA-N
- SMILES： O1C(C(OC)=O)CC(Br)=N1

Experimental Properties

Density: 1.9±0.1 g/cm3
Boiling Point: 218.0±50.0 °C at 760 mmHg
Flash Point: 85.6±30.1 °C
Vapor Pressure: 0.1±0.4 mmHg at 25°C

methyl 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

methyl 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylate Pricemore >>

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